Cas no 883037-22-7 (6-(Trifluoromethyl)picolinohydrazide)

• Product Name: 6-(Trifluoromethyl)picolinohydrazide
• CAS No: 883037-22-7
• MF: C₇H₆F₃N₃O
• MW: 205.137251377106
• CID: 4673416
• Update Time: 2025-05-20

6-(Trifluoromethyl)picolinohydrazide Chemical and Physical Properties

Names and Identifiers

• 6-(Trifluoromethyl)picolinohydrazide
• AC1MCLE4
• Maybridge4_004694
• ZINC127138
• BDBM246865
• FCH2569894
• AX8328559
• 6-(trifluoromethyl)pyridine-2-carbohydrazide
• US10053463, 16
• 2-Pyridinecarboxylic acid, 6-(trifluoromethyl)-, hydrazide

• Inchi： 1S/C7H6F3N3O/c8-7(9,10)5-3-1-2-4(12-5)6(14)13-11/h1-3H,11H2,(H,13,14)
• InChI Key： AYXMXMWRXBJKKW-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C(NN)=O)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• XLogP3: 0
• Topological Polar Surface Area: 68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 6-(Trifluoromethyl)picolinohydrazide

6-(Trifluoromethyl)picolinohydrazide: A Comprehensive Overview

6-(Trifluoromethyl)picolinohydrazide, identified by the CAS number 883037-22-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of hydrazides, which are derivatives of hydrazine, and it features a trifluoromethyl group attached to the picolinate ring. The trifluoromethyl substituent is known for its electron-withdrawing properties, which can significantly influence the chemical reactivity and biological activity of the molecule.

The structure of 6-(Trifluoromethyl)picolinohydrazide consists of a pyridine ring (picoline) with a hydrazide group (-NHNH₂) at the 6-position and a trifluoromethyl (-CF₃) group at the same position. This unique substitution pattern makes it a valuable compound for various applications, particularly in drug design and agrochemicals. Recent studies have highlighted its potential as a lead compound for developing new pharmaceutical agents targeting specific enzymes or receptors.

In terms of synthesis, 6-(Trifluoromethyl)picolinohydrazide can be prepared through several routes, including nucleophilic substitution and condensation reactions. One common method involves the reaction of 6-trifluoromethylpicolinic acid with hydrazine hydrate under appropriate conditions. The choice of synthesis method depends on the availability of starting materials and the desired purity of the final product.

The chemical properties of CAS No 883037-22-7 are influenced by its functional groups. The pyridine ring contributes to aromatic stability, while the hydrazide group introduces nucleophilic character, making it reactive towards electrophilic species. The trifluoromethyl group enhances lipophilicity and can modulate the molecule's solubility and permeability, which are critical factors in drug delivery systems.

Recent research has focused on evaluating the biological activity of 6-(Trifluoromethyl)picolinohydrazide. Studies have shown that this compound exhibits potential anti-inflammatory and antioxidant properties, making it a candidate for therapeutic applications. Additionally, its ability to inhibit certain enzymes, such as kinases or proteases, has been explored in preclinical models.

In agricultural applications, CAS No 883037-22-7 has been investigated as a component in pesticides or herbicides due to its ability to interfere with key biochemical pathways in target organisms. Its selectivity and efficacy in controlling pests while minimizing environmental impact are areas of active research.

The environmental fate and toxicity of 6-(Trifluoromethyl)picolinohydrazide are also subjects of interest. Understanding its degradation pathways and bioaccumulation potential is essential for assessing its safety for human use and environmental sustainability.

In conclusion, CAS No 883037-22-7, or 6-(Trifluoromethyl)picolinohydrazide, represents a versatile compound with promising applications across multiple disciplines. Continued research into its synthesis, properties, and biological effects will undoubtedly expand its utility in developing innovative solutions in medicine and agriculture.